Cas no 68857-83-0 (Benzene,1-(1-chloro-2-methylpropyl)-4-methyl-)

• Product Name: Benzene,1-(1-chloro-2-methylpropyl)-4-methyl-
• CAS No: 68857-83-0
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• CID: 521402
• PubChem ID: 3017887
• Update Time: 2025-04-19

Benzene,1-(1-chloro-2-methylpropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-chloro-2-methylpropyl)-4-methyl-
• 1-(1-chloro-2-methylpropyl)-4-methylbenzene
• 4-(1-chloro-2-methylpropyl)toluene
• EINECS 272-512-4
• 2-Methyl-1-p-tolylpropyl chloride
• NS00061164
• Benzene, 1-(1-chloro-2-methylpropyl)-4-methyl-
• M8Y9R92S94
• SCHEMBL9212725
• DTXSID10988562
• 68857-83-0

• Inchi： 1S/C11H15Cl/c1-8(2)11(12)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3
• InChI Key： AAGFTZAYXBVFGB-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C)=CC=1)C(C)C

Computed Properties

• Exact Mass: 182.08635
• Monoisotopic Mass: 182.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes